Cas no 1820619-84-8 (2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyriMidin hydrochloride)

• Product Name: 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyriMidin hydrochloride
• CAS No: 1820619-84-8
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 5525027
• Update Time: 2025-10-23

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyriMidin hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyriMidin hydrochloride
• 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin HCl

• Inchi： 1S/C8H11N3O.ClH/c1-12-8-10-5-6-4-9-3-2-7(6)11-8;/h5,9H,2-4H2,1H3;1H
• InChI Key： PFXHQXOTSWAVNC-UHFFFAOYSA-N
• SMILES： O(C1=NC=C2CNCCC2=N1)C.Cl

Additional information on 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyriMidin hydrochloride

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride (CAS No. 1820619-84-8): A Comprehensive Overview

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride (CAS No. 1820619-84-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydro-pyrido[4,3-d]pyrimidines and is characterized by its unique structural features and pharmacological properties.

The chemical structure of 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride consists of a pyrimidine ring fused with a pyridine ring and a methoxy group attached to the pyrimidine ring. The presence of the methoxy group and the tetrahydro configuration contribute to its distinct chemical and biological properties. This compound is synthesized through a series of well-defined chemical reactions, including condensation and reduction steps.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride. One of the most promising areas of research is its potential as an antitumor agent. Studies have shown that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial enzymes involved in cell cycle regulation. By inhibiting CDKs, this compound effectively arrests the cell cycle at the G1/S phase transition, leading to cell cycle arrest and apoptosis in cancer cells.

Beyond its antitumor properties, 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride have also been extensively studied. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as an oral therapeutic agent.

In addition to its therapeutic potential, 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride has also been explored for its use in diagnostic imaging. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound can be labeled with radiotracers to create imaging agents for positron emission tomography (PET). The labeled compounds have shown high specificity and sensitivity in detecting tumors in animal models.

The safety profile of 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well tolerated at therapeutic doses with minimal toxicity. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin hydrochloride (CAS No. 1820619-84-8) is a promising compound with diverse therapeutic applications ranging from cancer treatment to anti-inflammatory therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.